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Introduction: The Critical Role of Chain Extenders in
Polyurethane Performance
Polyurethanes (PUs) are a remarkably versatile class of polymers, with applications spanning

from flexible foams and elastomers to rigid plastics and high-performance coatings. Their

exceptional properties are derived from their segmented block copolymer structure, consisting

of alternating soft and hard segments. The soft segments, typically composed of long-chain

polyols, impart flexibility and elasticity, while the hard segments, formed from the reaction of

diisocyanates with short-chain diols or diamines known as chain extenders, provide strength,

toughness, and thermal stability through strong intermolecular hydrogen bonding.

The choice of chain extender is a critical determinant of the final properties of the polyurethane.

It directly influences the morphology of the hard domains, the degree of phase separation

between the hard and soft segments, and the overall molecular weight of the polymer.[1][2]

Among the various classes of chain extenders, dihydrazides have emerged as a unique and

highly effective option, particularly in aqueous polyurethane dispersions (PUDs). This

document provides a detailed technical guide on the use of a specific aliphatic dihydrazide,

Sebacic Dihydrazide (SDH), in polyurethane chain extension.
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Sebacic Dihydrazide: A Unique Aliphatic
Dihydrazide Chain Extender
Sebacic Dihydrazide (SDH) is a symmetrical molecule derived from sebacic acid, a C10

dicarboxylic acid. Its chemical structure features two hydrazide functional groups (-CONHNH2)

at either end of a flexible ten-carbon aliphatic chain. This structure imparts several desirable

characteristics to SDH as a chain extender.

The hydrazide groups are highly nucleophilic and react readily with isocyanate (-NCO) groups

to form stable urea linkages.[3] This reaction is the fundamental basis for its function as a chain

extender. The long, flexible aliphatic backbone of SDH can contribute to improved flexibility and

impact resistance in the final polyurethane. Furthermore, the presence of sebacic acid in

polyester polyols has been shown to enhance hydrolytic stability, a property that can be

conferred to the polyurethane when SDH is used as a chain extender.[4]

Mechanism of Chain Extension: The Dihydrazide-
Isocyanate Reaction
The chain extension process with sebacic dihydrazide involves the reaction of the terminal

primary amine groups of the hydrazide with the isocyanate groups of a prepolymer. This

reaction results in the formation of urea linkages, which are known to form strong hydrogen

bonds, contributing significantly to the hard segment domains of the polyurethane.
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Advantages of Sebacic Dihydrazide in Polyurethane
Formulations
The use of sebacic dihydrazide as a chain extender can offer several advantages, particularly

in demanding applications:
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Improved Hydrolytic Stability: Polyurethanes derived from sebacic acid-based polyester

polyols have demonstrated superior resistance to hydrolysis.[4] This is attributed to the

hydrophobic nature of the long aliphatic chain of sebacic acid, which protects the ester

linkages from water attack. This benefit is expected to be translated when SDH is used as a

chain extender.

Enhanced Flexibility and Toughness: The long, flexible C10 aliphatic backbone of SDH can

contribute to increased segmental motion, leading to improved flexibility and impact strength

in the final polyurethane elastomer or coating.

Controlled Reactivity: Dihydrazides generally exhibit more controlled reactivity compared to

aliphatic diamines, which can be advantageous in preventing gelation and ensuring a more

uniform polymer structure, especially in the preparation of aqueous polyurethane

dispersions.

Improved Adhesion: Polyurethanes based on sebacic acid have shown enhanced adhesive

properties, which can be beneficial in coating and adhesive applications.[4][5]

Comparative Properties of Common Dihydrazide
Chain Extenders
While specific performance data for SDH is not as abundant as for other dihydrazides, a

comparison of their fundamental properties provides insight into their potential applications.
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Dihydrazide
Chemical
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Key
Characteristic
s

Adipic

Dihydrazide

(ADH)

C₆H₁₄N₄O₂ 174.20 ~180

Shorter, more

rigid backbone;

commonly used.

[6][7]

Sebacic

Dihydrazide

(SDH)

C₁₀H₂₂N₄O₂ 230.31 ~189

Longer, flexible

aliphatic

backbone;

potential for

improved

flexibility and

hydrolytic

stability.

Isophthalic

Dihydrazide

(IDH)

C₈H₁₀N₄O₂ 194.19 ~224

Aromatic

backbone;

imparts rigidity

and thermal

stability.

Experimental Protocols
The following protocols provide a general framework for the synthesis of polyurethanes using

sebacic dihydrazide as a chain extender. These should be considered as starting points and

may require optimization based on the specific raw materials and desired final properties.

Protocol 1: Synthesis of a Solvent-Borne Polyurethane
Elastomer
This protocol outlines the preparation of a thermoplastic polyurethane elastomer using a two-

step prepolymer method.

Materials:
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Polyol (e.g., Poly(tetramethylene ether) glycol, PTMEG, Mn = 2000 g/mol )

Diisocyanate (e.g., 4,4'-Methylenebis(phenyl isocyanate), MDI)

Sebacic Dihydrazide (SDH)

Solvent (e.g., N,N-Dimethylformamide, DMF, anhydrous)

Catalyst (e.g., Dibutyltin dilaurate, DBTDL)

Procedure:

Prepolymer Synthesis:

Dry the polyol under vacuum at 100-110°C for 2 hours to remove any residual water.

In a three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet,

and thermometer, charge the dried polyol.

Heat the polyol to 70-80°C under a nitrogen atmosphere.

Add the diisocyanate to the flask with vigorous stirring. The NCO/OH molar ratio should

typically be between 1.5 and 2.5.

Add a catalytic amount of DBTDL (e.g., 0.01-0.05 wt% of the total reactants).

Maintain the reaction at 80-90°C for 2-3 hours, or until the isocyanate content reaches the

theoretical value, as determined by titration (ASTM D2572).

Chain Extension:

Cool the prepolymer to 50-60°C and dissolve it in the anhydrous solvent to achieve a

desired solids content (e.g., 30-40%).

In a separate vessel, dissolve the sebacic dihydrazide in the solvent.

Slowly add the SDH solution to the prepolymer solution with vigorous stirring. The amount

of SDH should be calculated to react with a specific percentage of the remaining NCO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b147458?utm_src=pdf-body
https://www.benchchem.com/product/b147458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


groups (e.g., 95-100% stoichiometry).

Continue stirring at 50-60°C for 1-2 hours.

Casting and Curing:

Cast the resulting polyurethane solution onto a release-coated glass plate to a uniform

thickness.

Cure the film in a vacuum oven at 60-80°C for 12-24 hours to remove the solvent and

complete the reaction.
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Protocol 2: Synthesis of an Aqueous Polyurethane
Dispersion (PUD)
This protocol describes the preparation of a PUD using the prepolymer mixing process, where

SDH is used as a chain extender in the aqueous phase.

Materials:

Polyol (e.g., Polyester polyol based on adipic acid and 1,4-butanediol, Mn = 1000 g/mol )

Diisocyanate (e.g., Isophorone diisocyanate, IPDI)

Internal Emulsifier (e.g., Dimethylolpropionic acid, DMPA)

Sebacic Dihydrazide (SDH)

Neutralizing Agent (e.g., Triethylamine, TEA)

Solvent (e.g., Acetone or N-Methyl-2-pyrrolidone, NMP, to reduce viscosity)
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Deionized Water

Procedure:

Prepolymer Synthesis:

In a reactor, charge the polyol, DMPA, and a minimal amount of solvent (if needed).

Heat the mixture to 60-70°C with stirring under a nitrogen blanket until a homogeneous

solution is obtained.

Add the diisocyanate and a catalyst (e.g., DBTDL). The NCO/(OH+COOH) molar ratio

should be controlled, typically between 1.3 and 1.8.

Maintain the reaction at 80-90°C until the desired NCO content is reached.

Neutralization and Dispersion:

Cool the prepolymer to 40-50°C.

Add the neutralizing agent (TEA) stoichiometrically to the DMPA carboxylic acid groups

and stir for 20-30 minutes.

With high-speed stirring, add deionized water to the neutralized prepolymer to induce

phase inversion and form a stable dispersion.

Chain Extension:

In a separate container, prepare a solution of sebacic dihydrazide in deionized water.

Slowly add the SDH solution to the PUD with continuous stirring. The amount of SDH

should be calculated to react with the remaining NCO groups.

Continue stirring at room temperature for 1-2 hours to complete the chain extension

reaction.

Solvent Removal (if applicable):
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If a solvent was used, remove it under reduced pressure to obtain the final solvent-free

PUD.
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Characterization of SDH-Extended Polyurethanes
To evaluate the properties of the synthesized polyurethanes, a range of analytical techniques

should be employed:

Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the completion of the reaction

by monitoring the disappearance of the isocyanate peak (~2270 cm⁻¹) and the appearance

of urethane and urea carbonyl peaks.

Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular

weight distribution of the polymer.

Differential Scanning Calorimetry (DSC): To determine the glass transition temperatures (Tg)

of the soft and hard segments, providing insights into the degree of phase separation.

Thermogravimetric Analysis (TGA): To assess the thermal stability of the polyurethane.

Mechanical Testing (ASTM D412, D638): To measure tensile strength, elongation at break,

and modulus of elasticity.

Dynamic Mechanical Analysis (DMA): To evaluate the viscoelastic properties of the material

as a function of temperature.

Safety and Handling of Sebacic Dihydrazide
Sebacic dihydrazide is a stable chemical compound but should be handled with appropriate

safety precautions in a laboratory or industrial setting.
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Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling the powder.

Inhalation: Avoid inhaling the dust. Use in a well-ventilated area or with local exhaust

ventilation.

Storage: Store in a cool, dry place away from oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Always consult the Safety Data Sheet (SDS) for detailed safety information before using

sebacic dihydrazide.

Conclusion
Sebacic dihydrazide is a promising chain extender for polyurethanes, offering the potential for

enhanced flexibility, toughness, and hydrolytic stability. Its controlled reactivity makes it

particularly suitable for the synthesis of aqueous polyurethane dispersions. The protocols and

information provided in this guide offer a solid foundation for researchers and scientists to

explore the use of SDH in developing high-performance polyurethane materials for a wide

range of applications, from advanced coatings and adhesives to biomedical devices. Further

research and development will undoubtedly uncover the full potential of this versatile molecule

in polyurethane chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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